Cas no 2172591-49-8 (5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole
• CAS No: 2172591-49-8
• MF: C₁₀H₈BrFN₂
• MW: 255.086324691772
• CID: 6041254
• PubChem ID: 165599215
• Update Time: 2025-06-10

5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole
• EN300-1591389
• 2172591-49-8

• Inchi： 1S/C10H8BrFN2/c11-7-8-5-6-13-14(8)10-4-2-1-3-9(10)12/h1-6H,7H2
• InChI Key： JRQUIXVASBWKFX-UHFFFAOYSA-N
• SMILES： BrCC1=CC=NN1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 253.98549g/mol
• Monoisotopic Mass: 253.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole

Introduction to 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS No. 2172591-49-8)

5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 2172591-49-8, belongs to the pyrazole class of molecules, which are known for their broad spectrum of pharmacological properties. Pyrazoles exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer effects, making them valuable scaffolds for drug discovery.

The structural motif of 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole incorporates both bromomethyl and fluoro substituents, which are strategically positioned to enhance its reactivity and functionality. The bromomethyl group (–CH₂Br) serves as a versatile handle for further chemical modifications, enabling the introduction of various functional groups through nucleophilic substitution reactions. On the other hand, the 2-fluorophenyl ring (C₆H₄F) introduces electronic and steric effects that can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel pyrazole derivatives as therapeutic agents. The combination of the bromomethyl and fluoro substituents in 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole makes it an attractive intermediate for the synthesis of more complex molecules with enhanced pharmacological properties. For instance, the bromomethyl group can be readily converted into other functional groups such as alcohols, amines, or thiols through nucleophilic addition reactions, while the fluoro substituent can improve metabolic stability and binding affinity.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Pyrazole derivatives have been shown to exhibit inhibitory activity against various kinases and other enzymes involved in cancer cell proliferation and survival. The presence of both bromomethyl and fluoro groups in 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole allows for further derivatization to create molecules with optimized binding affinities and selectivity for cancer-related targets. Recent studies have demonstrated that fluorinated pyrazoles can enhance drug delivery efficiency and reduce off-target effects, making them promising candidates for next-generation anticancer therapies.

Another area where 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole shows promise is in the field of antiviral research. The pyrazole scaffold has been identified as a key structural element in several antiviral drugs due to its ability to interact with viral enzymes and inhibit replication. The bromomethyl group provides a site for further functionalization to enhance drug-like properties, while the fluoro substituent can improve pharmacokinetic profiles. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against viruses such as HIV and influenza, highlighting its potential as a lead compound for antiviral drug development.

The synthesis of 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole involves a multi-step process that typically begins with the condensation of 2-fluorobenzaldehyde with hydrazine hydrate to form 1-(2-fluorophenyl)-1H-pyrazole. Subsequent bromination using N-bromosuccinimide (NBS) introduces the bromomethyl group at the 5-position of the pyrazole ring. This reaction is highly regioselective due to the electron-withdrawing nature of the fluoro substituent, which directs bromination to the most reactive position.

The synthetic route to 5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole is efficient and scalable, making it suitable for industrial production. The use of NBS as a brominating agent ensures high yields and minimal byproducts, which is crucial for pharmaceutical applications. Additionally, the reaction conditions can be optimized to produce pure compounds with high chemical purity, ensuring their suitability for downstream applications such as drug discovery and development.

In conclusion,5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS No. 2172591-49-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an ideal starting point for synthesizing novel therapeutic agents with diverse biological activities. As research in this area continues to advance,5-(bromomethyl)-1-(2-fluorophenyl)-1H-pyrazole is likely to play a crucial role in the development of next-generation drugs targeting cancer, viral infections, and other diseases.